Cas no 15110-74-4 (2,5-Dinitrofluorene)

• Product Name: 2,5-Dinitrofluorene
• CAS No: 15110-74-4
• MF: C₁₃H₈N₂O₄
• MW: 256.213623046875
• MDL: MFCD00019041
• CID: 189096
• PubChem ID: 27047
• Update Time: 2025-06-15

2,5-Dinitrofluorene Chemical and Physical Properties

Names and Identifiers

• 9H-Fluorene,2,5-dinitro-
• 2,5-dinitro-9H-fluorene
• 2,5-DINITROFLUORENE ---YELLOW CRYSTALLINE---
• 2,5-Dinitro-fluoren
• 2,5-Dinitrofluorene
• 9H-Fluorene,2,5-dinitro
• EINECS 239-159-8
• Fluorene,2,5-dinitro
• TIMTEC-BB SBB007708
• Fluorene, 2,5-dinitro-
• 2,5-Dinitrofluorene, tech.
• 2,5-DINITROFLUORENE TECHNICAL GRADE
• 9H-Fluorene,5-dinitro-
• XHAHNUAISBGLEX-UHFFFAOYSA-N
• NS00024931
• NSC12273
• Dinitro-9H-fluorene, 2,5-
• NSC-12273
• CS-0447178
• SCHEMBL7741231
• NSC 12273
• Fluorene,5-dinitro-
• 9H-Fluorene, 2,5-dinitro-
• MFCD00019041
• CCRIS 4631
• FT-0610485
• WXM7G9FC79
• 2,5-Dinitrofluoren
• CHEMBL164657
• AKOS015833473
• DTXSID9025162
• 15110-74-4
• BRN 2058969

• MDL： MFCD00019041
• Inchi： 1S/C13H8N2O4/c16-14(17)10-4-5-11-9(7-10)6-8-2-1-3-12(13(8)11)15(18)19/h1-5,7H,6H2
• InChI Key： XHAHNUAISBGLEX-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC2=C1C1C=CC(=CC=1C2)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 256.04800
• Monoisotopic Mass: 256.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: 195-200°C
• Boiling Point: 451.5±38.0 °C at 760 mmHg
• Flash Point: 229.9±19.6 °C
• PSA: 91.64000
• LogP: 4.12060
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2,5-Dinitrofluorene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 2,5-Dinitrofluorene

Professional Introduction to 2,5-Dinitrofluorene (CAS No: 15110-74-4)

2,5-Dinitrofluorene, with the chemical formula C₁₀H₆N₂O₄, is a nitro-substituted derivative of fluorene. This compound has garnered significant attention in the field of organic chemistry and pharmaceutical research due to its versatile structural properties and reactivity. The presence of two nitro groups at the 2- and 5-positions enhances its utility as an intermediate in synthesizing more complex molecules, particularly in the development of advanced materials and bioactive compounds.

The synthesis of 2,5-Dinitrofluorene typically involves the nitration of fluorene using a mixture of nitric acid and sulfuric acid. This process requires careful control of reaction conditions to ensure high yield and purity. The resulting compound is a crystalline solid with a melting point ranging between 150-152°C, making it stable under standard laboratory conditions. Its molecular structure imparts both electron-withdrawing and electron-donating characteristics, which are crucial for its role in various chemical transformations.

In recent years, 2,5-Dinitrofluorene has been extensively studied for its applications in polymer chemistry and material science. Researchers have leveraged its aromatic structure to develop novel conductive polymers and organic semiconductors. These materials exhibit exceptional electronic properties, making them suitable for use in flexible electronics, organic light-emitting diodes (OLEDs), and photovoltaic cells. The nitro groups facilitate further functionalization, allowing chemists to tailor the properties of these polymers for specific applications.

Beyond materials science, 2,5-Dinitrofluorene has found relevance in pharmaceutical research. Its structural motif is closely related to several bioactive molecules, including certain anticancer agents and antimicrobial compounds. The nitro groups can be reduced to amino groups, enabling the synthesis of aminofluorene derivatives that mimic natural products with therapeutic potential. Current studies are exploring its role as a precursor in developing targeted drug delivery systems, where its ability to undergo selective reduction or coupling reactions is highly advantageous.

The reactivity of 2,5-Dinitrofluorene also makes it a valuable tool in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are fundamental in constructing biaryl structures found in many pharmaceuticals and agrochemicals. By serving as a nitro-fluorene scaffold, this compound enables the formation of complex heterocyclic systems that would be otherwise challenging to access. Such transformations have opened new avenues for drug discovery and the development of novel chemical entities.

In addition to its synthetic utility, 2,5-Dinitrofluorene has been investigated for its potential applications in catalysis. The electron-deficient nature of the nitro groups allows it to act as a ligand or co-catalyst in various organic transformations. For instance, it has been employed in transition metal-catalyzed reactions where its ability to stabilize reactive intermediates enhances reaction efficiency. This aspect is particularly relevant in industrial settings where optimizing reaction conditions is critical for cost-effective production.

The environmental impact of using 2,5-Dinitrofluorene as an intermediate has also been a point of interest. While it offers numerous synthetic benefits, researchers are exploring greener alternatives to traditional nitration methods. Recent advancements in catalytic processes have shown promise in reducing hazardous byproducts without compromising yield or purity. These innovations align with the broader goal of sustainable chemistry, ensuring that compounds like 2,5-Dinitrofluorene can be utilized responsibly.

In conclusion, 2,5-Dinitrofluorene(CAS No: 15110-74-4) is a multifaceted compound with significant implications across multiple scientific disciplines. Its role as a synthetic intermediate in polymer chemistry, pharmaceutical research, and catalysis underscores its importance in modern chemical science. As research continues to uncover new applications and greener methodologies for its synthesis and utilization, this compound will undoubtedly remain at the forefront of innovation.